Cas no 898438-34-1 (N-benzyl-2-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide)

• Product Name: N-benzyl-2-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide
• CAS No: 898438-34-1
• MF: C₂₁H₁₉N₃O₅
• MW: 393.392665147781
• CID: 6088640
• PubChem ID: 7286827
• Update Time: 2025-06-12

N-benzyl-2-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide
• AKOS024662076
• 898438-34-1
• AB00679814-01
• N-benzyl-2-(4-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamide
• F2580-0749
• N-benzyl-2-[4-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,3-dioxopyrazin-1-yl]acetamide

• Inchi： 1S/C21H19N3O5/c25-19(22-13-15-4-2-1-3-5-15)14-23-8-9-24(21(27)20(23)26)16-6-7-17-18(12-16)29-11-10-28-17/h1-9,12H,10-11,13-14H2,(H,22,25)
• InChI Key： KVXINHQIZXVLIU-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)N1C=CN(C(C1=O)=O)CC(NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 393.13247072g/mol
• Monoisotopic Mass: 393.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 88.2Ų

Additional information on N-benzyl-2-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide

Recent Advances in the Study of N-benzyl-2-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide (CAS: 898438-34-1)

The compound N-benzyl-2-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide (CAS: 898438-34-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel therapeutics, particularly in the areas of oncology and neurodegenerative diseases. The benzodioxin and tetrahydropyrazine moieties within its structure are believed to contribute to its ability to interact with various biological targets, including enzymes and receptors involved in disease pathways. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding affinities and selectivity profiles.

One of the key findings from recent investigations is the compound's inhibitory activity against specific kinases implicated in cancer progression. In vitro assays have demonstrated its potency in suppressing the proliferation of certain cancer cell lines, with IC50 values in the low micromolar range. Additionally, preliminary in vivo studies using animal models have shown promising results in terms of bioavailability and tolerability, suggesting its potential for further development as a therapeutic agent.

Another area of interest is the compound's potential application in neurodegenerative disorders. Recent research has explored its ability to modulate oxidative stress and inflammation, which are key pathological features of diseases such as Alzheimer's and Parkinson's. The compound's unique structure appears to confer neuroprotective properties, as evidenced by its ability to reduce neuronal damage in cellular models of neurodegeneration.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its efficacy and safety profile. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, N-benzyl-2-4-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetamide represents a compelling candidate for further investigation in the field of medicinal chemistry. Its multifaceted biological activities and potential therapeutic applications underscore the importance of continued research to fully realize its clinical potential. Future studies should aim to address the existing limitations and explore its utility in combination therapies and personalized medicine approaches.